2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-ethyl-N-(3-methylphenyl)acetamide

• IUPAC Name: 2-[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy-N-ethyl-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C22H30N4O2/c1-4-26(19-11-9-10-17(2)14-19)21(27)16-28-20-15-18(3)23-22(24-20)25-12-7-5-6-8-13-25/h9-11,14-15H,4-8,12-13,16H2,1-3H3
• InChI Key: NKYFQHVSTXDJKL-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC(=C1)C)C(=O)COC2=NC(=NC(=C2)C)N3CCCCCC3
• Molecular Formula: C22H30N4O2
• Molecular Weight: 382.5 g/mol

Description

The compound “2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-ethyl-N-(3-methylphenyl)acetamide” is a complex organic molecule that contains several functional groups. It has a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and an azepane ring, which is a seven-membered ring with one nitrogen atom. The molecular formula of this compound is C22H30N4O2.

Molecular Structure Analysis

The molecular weight of this compound is 382.51. It has a complex structure with several rings and functional groups, which can affect its chemical properties and reactivity.

Physical And Chemical Properties Analysis

The density of this compound is predicted to be 1.141±0.06 g/cm3, and its boiling point is predicted to be 583.1±60.0 °C.

Scientific Research Applications

Synthesis and Characterization

Synthetic Approaches and Biological Activities : The research on 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-ethyl-N-(3-methylphenyl)acetamide and related compounds has focused on the synthesis of heterocyclic derivatives, exploring their potential biological activities. For instance, a study detailed the synthesis of new heterocyclic derivatives containing (1,3-oxazepine) from 6-methyl 2-thiouracil, revealing significant antibacterial activity against both gram-negative and gram-positive bacterial strains (Mohammad, Ahmed, & Mahmoud, 2017). Similarly, the synthesis of acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores demonstrated moderate antibacterial activity, particularly against Gram-negative bacterial strains (Iqbal et al., 2017).

Biological Evaluations

Antimicrobial Properties : The synthesized compounds have been evaluated for their antimicrobial efficacy. For example, novel imines and thiazolidinones derived from 2-(4-chloro-3-methylphenoxy)acetohydrazide showed promising antibacterial and antifungal activities (Fuloria et al., 2009). This suggests the potential of these synthesized compounds in addressing microbial resistance by targeting various microbial species.

Antifungal and Antioxidant Activities

Broad-Spectrum Antifungal Agents : A specific set of 2-(2-oxo-morpholin-3-yl)-acetamide derivatives was identified as fungicidal agents against Candida species, with modifications leading to improved plasma stability and broad antifungal activity, including efficacy against molds and dermatophytes (Bardiot et al., 2015). This highlights the potential for developing new antifungal therapies.

Antioxidant Activity of Coumarin Derivatives : The antioxidant activity of synthesized coumarins was investigated, showing significant activity through various radical scavenging methods. This work underscores the potential of these compounds in oxidative stress-related therapeutic applications (Kadhum et al., 2011).